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Compound of Interest

Compound Name: LY 215890

Cat. No.: B1675613

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of LY 215890, a cephem-class antibiotic. The information herein is intended to ensure
accurate and reproducible experimental results.

Quantitative Data Summary

A summary of the key quantitative data for LY 215890 is presented in the table below. This
information is crucial for accurate preparation of stock solutions and for maintaining the integrity
of the compound.

Property Value

Molecular Weight 385.78 g/mol

Appearance Solid powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Recommended Solvent

DMSO

Short-Term Storage

0 - 4°C (days to weeks)

Long-Term Storage

-20°C (months to years)
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Experimental Protocol: Preparation of a 10 mM LY
215890 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of LY 215890 in DMSO. The
principles can be adapted to prepare solutions of different concentrations.

Materials and Equipment

e LY 215890 powder

o Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

e Pre-Preparation:

o Bring the LY 215890 powder and DMSO to room temperature before opening to prevent
condensation.

o Ensure the work area is clean and sterile, especially if the stock solution will be used in
cell culture.

e Calculating the Required Mass:

o To prepare a 10 mM stock solution, the required mass of LY 215890 can be calculated
using the following formula:
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= Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol)

o For example, to prepare 1 mL of a 10 mM stock solution:

» Mass (mg) =10 mM x 1 mL x 385.78 g/mol = 3.8578 mg

e Weighing the Compound:

o Carefully weigh out the calculated mass of LY 215890 powder using an analytical balance
and place it into a sterile microcentrifuge tube.

e Dissolving the Compound:

o Add the desired volume of DMSO to the tube containing the LY 215890 powder. For the
example above, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for long-term storage (months to years). For short-term storage
(days to weeks), aliquots can be kept at 4°C.

Safety Precautions

o Always wear appropriate PPE, including a lab coat, gloves, and safety glasses, when
handling LY 215890 and DMSO.

o Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for LY 215890 for comprehensive safety information.
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Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the LY 215890 stock solution.
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Caption: Workflow for the preparation of LY 215890 stock solution.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1675613?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Signaling Pathway: Mechanism of Action

LY 215890 is a [3-lactam antibiotic that inhibits bacterial cell wall synthesis.[1] The diagram
below outlines this mechanism of action. Cephalosporins, like other 3-lactam antibiotics, disrupt
the synthesis of the peptidoglycan layer of bacterial cell walls.[1] They bind to and inhibit
penicillin-binding proteins (PBPs), which are enzymes essential for the final steps of
peptidoglycan synthesis.[2][3] This inhibition prevents the cross-linking of peptidoglycan chains,
weakening the cell wall and ultimately leading to cell lysis and bacterial death.[4][5]
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Caption: Mechanism of action of LY 215890 on bacterial cell wall synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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